Cas no 183436-80-8 (2-Fluoro-4-phenylbenzaldehyde)
2-Fluoro-4-phenylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-4-phenylbenzaldehyde
- 183436-80-8
- BS-27571
- EN300-128597
- 3-Fluoro[1,1'-biphenyl]-4-carbaldehyde
- AKOS000124594
- LMELGNCEEYDIED-UHFFFAOYSA-N
- Z363993276
- 3-fluorobiphenyl-4-carbaldehyde
- CS-0207695
- SCHEMBL1591812
-
- Inchi: 1S/C13H9FO/c14-13-8-11(6-7-12(13)9-15)10-4-2-1-3-5-10/h1-9H
- InChI Key: LMELGNCEEYDIED-UHFFFAOYSA-N
- SMILES: FC1=C(C=O)C=CC(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 200.063743068g/mol
- Monoisotopic Mass: 200.063743068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
2-Fluoro-4-phenylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F532310-100mg |
2-Fluoro-4-phenylbenzaldehyde |
183436-80-8 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | F532310-250mg |
2-Fluoro-4-phenylbenzaldehyde |
183436-80-8 | 250mg |
$161.00 | 2023-05-18 | ||
| TRC | F532310-500mg |
2-Fluoro-4-phenylbenzaldehyde |
183436-80-8 | 500mg |
$253.00 | 2023-05-18 | ||
| TRC | F532310-1g |
2-Fluoro-4-phenylbenzaldehyde |
183436-80-8 | 1g |
$339.00 | 2023-05-18 | ||
| Enamine | EN300-128597-0.05g |
2-fluoro-4-phenylbenzaldehyde |
183436-80-8 | 95% | 0.05g |
$51.0 | 2023-05-06 | |
| Enamine | EN300-128597-0.1g |
2-fluoro-4-phenylbenzaldehyde |
183436-80-8 | 95% | 0.1g |
$77.0 | 2023-05-06 | |
| Enamine | EN300-128597-0.25g |
2-fluoro-4-phenylbenzaldehyde |
183436-80-8 | 95% | 0.25g |
$109.0 | 2023-05-06 | |
| Enamine | EN300-128597-0.5g |
2-fluoro-4-phenylbenzaldehyde |
183436-80-8 | 95% | 0.5g |
$172.0 | 2023-05-06 | |
| Enamine | EN300-128597-1.0g |
2-fluoro-4-phenylbenzaldehyde |
183436-80-8 | 95% | 1g |
$220.0 | 2023-05-06 | |
| Enamine | EN300-128597-2.5g |
2-fluoro-4-phenylbenzaldehyde |
183436-80-8 | 95% | 2.5g |
$393.0 | 2023-05-06 |
2-Fluoro-4-phenylbenzaldehyde Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-Fluoro-4-phenylbenzaldehyde
Market Research and Analysis Report on 2-Fluoro-4-phenylbenzaldehyde (CAS No. 183436-80-8) in Chemical Biomedical and Pharmaceutical Fields
2-Fluoro-4-phenylbenzaldehyde, identified by the CAS number 183436-80-8, is a significant compound in the chemical biomedical and pharmaceutical industries. This compound has garnered attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules and intermediates for therapeutic agents.
Recent studies have highlighted the role of 2-fluoro-4-phenylbenzaldehyde in various chemical reactions, including Suzuki coupling, Heck reaction, and other cross-coupling processes. These reactions are pivotal in the construction of complex molecular frameworks, which are essential for the development of novel drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.
The global market demand for 2-fluoro-4-phenylbenzaldehyde has been driven by increasing investments in research and development (R&D) activities within the pharmaceutical sector. Key players in the industry are focusing on leveraging this compound to accelerate drug discovery pipelines and improve the efficiency of chemical synthesis processes.
From a supply chain perspective, several global suppliers have emerged as key providers of 2-fluoro-4-phenylbenzaldehyde, catering to both academic research institutions and commercial pharmaceutical manufacturers. The competitive landscape is characterized by a focus on quality assurance, cost-effectiveness, and timely delivery to meet the diverse needs of customers across different regions.
In terms of future outlook, the demand for 2-fluoro-4-phenylbenzaldehyde is expected to grow steadily as advancements in synthetic chemistry continue to unlock new applications for this compound. Collaborative efforts between academia and industry are anticipated to play a crucial role in driving innovation and expanding the utility of this compound in biomedical research.
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